Cas no 2229659-17-8 (4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid)

• Product Name: 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid
• CAS No: 2229659-17-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6583770
• PubChem ID: 165755487
• Update Time: 2025-06-08

4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid
• 2229659-17-8
• EN300-1883124
• 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid

• Inchi： 1S/C12H21NO4/c1-9(2)13(8-6-7-10(14)15)11(16)17-12(3,4)5/h6-7,9H,8H2,1-5H3,(H,14,15)/b7-6+
• InChI Key： ZBAPHOBPWKLHJQ-VOTSOKGWSA-N
• SMILES： O(C(N(C/C=C/C(=O)O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid

Introduction to 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid (CAS No. 2229659-17-8)

4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid (CAS No. 2229659-17-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, applications, and recent advancements in its study.

The chemical structure of 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid is characterized by a butenoic acid backbone with a tert-butoxycarbonyl (Boc) protected amino group and an isopropyl substituent. The Boc group is a widely used protecting group in organic synthesis due to its stability under mild conditions and ease of removal with acidic reagents. The presence of the isopropyl group adds steric hindrance and influences the compound's reactivity and solubility properties.

Synthesis of 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid typically involves several steps, including the formation of the Boc-protected amino acid derivative and subsequent coupling reactions to introduce the isopropyl substituent. One common approach is to start with tert-butyl 3-(isopropylamino)propionate, which can be synthesized by reacting tert-butyl 3-chloropropionate with isopropylamine. The resulting amine can then be deprotected and further modified to form the desired butenoic acid derivative.

In recent years, 4-{[(Tert-butoxy)carbonyl](propan-2-yl)amino}but-2-enoic acid has gained attention for its potential applications in drug discovery and development. Its unique structure makes it an attractive candidate for designing novel therapeutics, particularly in the areas of cancer treatment and neurodegenerative diseases. For instance, studies have shown that compounds with similar structures exhibit potent antiproliferative activity against various cancer cell lines, suggesting their potential as lead compounds for anticancer drug development.

Beyond its therapeutic applications, 4-{[(Tert-butoxy)carbonyl)(propan-2-yl)amino}but-2-enoic acid has also been explored for its use in materials science. The compound's ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. These complexes have shown promise in catalytic reactions and as precursors for functional materials, such as metal organic frameworks (MOFs).

The physicochemical properties of 4-{[(Tert-butoxy)carbonyl)(propan-2-yl)amino}but-2-enoic acid, including its solubility, stability, and reactivity, have been extensively studied. These properties are crucial for optimizing its use in various applications. For example, the compound's solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for biological assays and drug delivery systems. Additionally, its stability under physiological conditions ensures that it remains intact during biological processes.

In the context of pharmaceutical research, the safety profile of 4-{[(Tert-butoxy)carbonyl)(propan-2-yl)amino}but-2-enoic acid is an important consideration. Preclinical studies have demonstrated that the compound exhibits low toxicity and good biocompatibility, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

The future prospects for 4-{[(Tert-butoxy)carbonyl)(propan-2-yl)amino}but-2-enoic acid are promising. Ongoing studies are focused on optimizing its synthesis methods to improve yield and purity, as well as exploring new applications in areas such as drug delivery systems and biomaterials. Additionally, efforts are being made to develop derivatives with enhanced biological activity and reduced toxicity.

In conclusion, 4-{[(Tert-butoxy)carbonyl)(propan-2-yl)amino}but-2-enoic acid (CAS No. 2229659-17-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in fields such as drug discovery, materials science, and catalysis.